Cas no 2580231-57-6 (Methyl 4-amino-3-(1,3-thiazol-2-yl)benzoate)

• Product Name: Methyl 4-amino-3-(1,3-thiazol-2-yl)benzoate
• CAS No: 2580231-57-6
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 5664419
• PubChem ID: 165894545
• Update Time: 2025-06-12

Methyl 4-amino-3-(1,3-thiazol-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2580231-57-6
• EN300-27727740
• methyl 4-amino-3-(1,3-thiazol-2-yl)benzoate
• Methyl 4-amino-3-(1,3-thiazol-2-yl)benzoate

• Inchi： 1S/C11H10N2O2S/c1-15-11(14)7-2-3-9(12)8(6-7)10-13-4-5-16-10/h2-6H,12H2,1H3
• InChI Key： JFZAVPUJFQOSOR-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C=C(C(=O)OC)C=CC=1N

Computed Properties

• Exact Mass: 234.04629874g/mol
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.4Ų

Additional information on Methyl 4-amino-3-(1,3-thiazol-2-yl)benzoate

Methyl 4-amino-3-(1,3-thiazol-2-yl)benzoate (CAS No. 2580231-57-6): A Comprehensive Overview

Methyl 4-amino-3-(1,3-thiazol-2-yl)benzoate, identified by its CAS number 2580231-57-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate heterocyclic and aromatic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The combination of a benzoate moiety with an amino group and a thiazole ring presents a unique framework that can be exploited for the development of novel therapeutic agents.

The structural features of Methyl 4-amino-3-(1,3-thiazol-2-yl)benzoate make it a versatile intermediate in the synthesis of more complex molecules. The presence of the benzoate group suggests possible interactions with biological targets, while the thiazole ring is known for its role in various pharmacophores. Recent studies have highlighted the importance of thiazole derivatives in the development of antimicrobial, anti-inflammatory, and anticancer agents. The amino group further enhances the compound's reactivity, allowing for further functionalization and derivatization.

In the realm of drug discovery, Methyl 4-amino-3-(1,3-thiazol-2-yl)benzoate has been explored as a precursor for more sophisticated molecules. Researchers have leveraged its structural motifs to design compounds with enhanced binding affinity and selectivity towards specific biological targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The benzoate moiety, in particular, has been found to contribute to the stability and solubility of drug candidates, making it an attractive feature for pharmaceutical applications.

The synthesis of Methyl 4-amino-3-(1,3-thiazol-2-yl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also minimize side reactions, ensuring the purity of the final product. The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes that reduce waste and energy consumption.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 4-amino-3-(1,3-thiazol-2-yl)benzoate's properties. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have been instrumental in predicting binding affinities and optimizing molecular structures for improved pharmacological activity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and identify lead compounds more efficiently.

The pharmacological profile of Methyl 4-amino-3-(1,3-thiazol-2-yl)benzoate has been investigated through both in vitro and in vivo studies. Preliminary results suggest that this compound exhibits promising activities against various disease models. For example, it has demonstrated anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Additionally, its ability to interact with specific enzymes has opened avenues for developing treatments targeting neurological disorders. These findings underscore the compound's potential as a scaffold for future drug development.

The future directions for research on Methyl 4-amino-3-(1,3-thiazol-2-yl)benzoate are multifaceted. Further exploration of its derivatives is expected to yield novel compounds with enhanced therapeutic profiles. Investigating its mechanism of action will provide a deeper understanding of its biological effects and help identify potential off-target interactions. Furthermore, exploring its applications in nanomedicine and targeted drug delivery systems could expand its utility beyond traditional pharmaceuticals.

In conclusion, Methyl 4-amino-3-(1,3-thiazol-2-yl)benzoate (CAS No. 2580231-57-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for drug discovery and development. As research continues to uncover new applications and synthetic methodologies, this molecule is poised to play a crucial role in addressing unmet medical needs.